Cas no 1086382-19-5 (4-Bromo-6-cyclohexylpyrimidine)

• Product Name: 4-Bromo-6-cyclohexylpyrimidine
• CAS No: 1086382-19-5
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 5056270
• Update Time: 2025-05-26

4-Bromo-6-cyclohexylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-cyclohexylpyrimidine
• 4-Bromo-6-cyclohexylpyrimidine

• Inchi： 1S/C10H13BrN2/c11-10-6-9(12-7-13-10)8-4-2-1-3-5-8/h6-8H,1-5H2
• InChI Key： DQSMFMPTOZFPBA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C2CCCCC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Bromo-6-cyclohexylpyrimidine

4-Bromo-6-cyclohexylpyrimidine: A Comprehensive Overview

4-Bromo-6-cyclohexylpyrimidine (CAS No. 1086382-19-5) is a significant compound in the realm of organic chemistry, particularly within the pyrimidine derivatives family. This compound has garnered attention due to its unique structural properties and potential applications in various fields, including pharmacology and material science. The long-chain structure of this molecule, featuring a bromine atom at the 4-position and a cyclohexyl group at the 6-position, contributes to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-bromo-6-cyclohexylpyrimidine, leveraging innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the compound, making it more viable for large-scale production. The cyclohexyl group in the molecule plays a crucial role in modulating its physical properties, such as solubility and stability, which are critical for its application in drug delivery systems.

In the context of pharmacology, 4-bromo-6-cyclohexylpyrimidine has shown promising results in preclinical studies as a potential candidate for anti-inflammatory and anticancer therapies. Researchers have demonstrated that this compound exhibits selective inhibition against certain kinases, which are key players in inflammatory pathways and cancer progression. Furthermore, its bromine substituent enhances its ability to penetrate cellular membranes, thereby improving bioavailability.

The structural versatility of 4-bromo-6-cyclohexylpyrimidine also makes it an attractive scaffold for further chemical modifications. By altering the substituents at different positions on the pyrimidine ring, chemists can tailor the compound's properties to suit specific therapeutic needs. For instance, introducing electron-withdrawing groups can enhance its activity against certain enzymes, while electron-donating groups may improve its metabolic stability.

From a materials science perspective, 4-bromo-6-cyclohexylpyrimidine has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to form stable coordination bonds with metal ions makes it a valuable component in constructing porous materials with applications in gas storage and catalysis.

In conclusion, 4-bromo-6-cyclohexylpyrimidine stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique structure, combined with recent breakthroughs in synthetic methods and pharmacological applications, positions it as a key molecule for future research and development. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.